Cas no 1794979-06-8 (Milenperone-d4)

• Product Name: Milenperone-d4
• CAS No: 1794979-06-8
• CID: 4554342
• Update Time: 2025-10-29

Milenperone-d4 Chemical and Physical Properties

Names and Identifiers

• Milenperone-d4

Additional information on Milenperone-d4

Milenperone-d4 (CAS No. 1794979-06-8): A Comprehensive Guide to Its Properties and Applications

Milenperone-d4 (CAS No. 1794979-06-8) is a deuterated analog of Milenperone, a compound of significant interest in pharmaceutical research and analytical chemistry. This isotopically labeled variant is widely utilized in mass spectrometry and pharmacokinetic studies due to its enhanced stability and traceability. The incorporation of deuterium atoms (d4) makes Milenperone-d4 an invaluable internal standard for quantitative analysis, ensuring accuracy and reproducibility in complex biological matrices.

The growing demand for deuterated compounds like Milenperone-d4 is driven by advancements in drug development and precision medicine. Researchers frequently search for "Milenperone-d4 uses" and "CAS 1794979-06-8 applications" to understand its role in modern laboratories. Its primary applications include metabolite tracking, drug metabolism studies, and bioanalytical method validation. The deuterium labeling minimizes interference from endogenous compounds, making it a preferred choice for high-sensitivity assays.

One of the key advantages of Milenperone-d4 is its compatibility with advanced analytical techniques such as LC-MS/MS (Liquid Chromatography-Tandem Mass Spectrometry). This technique is a hot topic in pharmaceutical circles, as it enables the detection of minute quantities of substances in biological samples. Searches like "how to use Milenperone-d4 in LC-MS" and "deuterated standards for mass spectrometry" highlight the compound's relevance in cutting-edge research.

From a chemical perspective, Milenperone-d4 exhibits similar physicochemical properties to its non-deuterated counterpart but with improved metabolic stability. This stability is crucial for long-term studies, where degradation can skew results. The deuterium atoms in Milenperone-d4 replace hydrogen atoms at specific positions, reducing the likelihood of metabolic cleavage. This feature is particularly valuable in "pharmacokinetic modeling" and "in vivo tracer studies," which are trending topics in drug discovery.

The market for isotopically labeled compounds is expanding rapidly, with Milenperone-d4 being a sought-after reference material. Suppliers and researchers often look for "Milenperone-d4 suppliers" or "buy CAS 1794979-06-8" to source high-purity standards. Quality control is paramount, as impurities can affect experimental outcomes. Reputable manufacturers provide certificates of analysis (CoA) to ensure compliance with industry standards.

In addition to its analytical uses, Milenperone-d4 plays a role in forensic toxicology and doping control. These fields require precise quantification of substances in complex samples, and deuterated internal standards like Milenperone-d4 are indispensable. Queries such as "deuterated compounds in forensic science" reflect the compound's interdisciplinary importance.

Looking ahead, the demand for Milenperone-d4 is expected to rise alongside innovations in personalized medicine and biomarker discovery. Its ability to facilitate accurate measurements in challenging matrices ensures its continued relevance. For researchers and industry professionals, understanding the properties and applications of Milenperone-d4 is essential for leveraging its full potential in scientific advancements.